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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668 Get Quote

An In-depth Technical Guide to the Physical Properties of tert-Butyl Methyl Sulfide

This technical guide provides a comprehensive overview of the core physical properties of tert-
Butyl methyl sulfide (T-BMS), a key organosulfur compound. The information is tailored for

researchers, scientists, and professionals in drug development and chemical synthesis. This

document presents quantitative data in a structured format, details the experimental protocols

for their determination, and includes visualizations to clarify experimental workflows and the

relationships between these properties.

Compound Identification and Overview
Chemical Name: tert-Butyl Methyl Sulfide

IUPAC Name: 2-Methyl-2-(methylsulfanyl)propane[1]

Synonyms: Methyl tert-butyl sulfide, 2-Methyl-2-methylsulfanyl propane, t-Butyl methyl

sulfide[2]

CAS Number: 6163-64-0[1][2]

Molecular Formula: C₅H₁₂S[1][2][3]

Tert-Butyl methyl sulfide is a colorless, highly flammable liquid characterized by a strong,

unpleasant sulfurous odor.[2][3][4] It is primarily used in processes such as LPG refining due to

its high sulfur content.[2][5]
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Core Physical Properties
The fundamental physical characteristics of tert-Butyl methyl sulfide are summarized in the

table below, providing a clear reference for laboratory and industrial applications.

Property Value Units Conditions

Molecular Weight 104.21 g/mol

Density 0.826 g/mL at 25 °C[5]

Boiling Point 101 - 102 °C

Melting Point -107.00 °C [3]

Refractive Index 1.4385 - 1.4425 at 20 °C[1]

Flash Point -3 to -4 °C closed cup[2][4]

Appearance Clear, colorless liquid

Solubility

Difficult to mix with

polar solvents (e.g.,

water); Soluble in non-

polar organic solvents.

[2][3]

Detailed Experimental Protocols
Accurate determination of physical properties is critical for the application and handling of

chemical compounds. The following sections detail the standard experimental methodologies

for measuring the key properties of a liquid like tert-Butyl methyl sulfide.

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method

involves using a graduated cylinder and an electronic balance.[6][7][8][9]

Methodology:

Preparation: Ensure the graduated cylinder is clean and completely dry.
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Tare Mass: Place the empty graduated cylinder on a zeroed (tared) electronic balance and

record its mass (m₁), or tare the balance with the cylinder on it.[6]

Volume Measurement: Carefully pour a specific volume of tert-Butyl methyl sulfide (e.g.,

10 mL) into the graduated cylinder. Read the volume (V) from the bottom of the meniscus at

eye level to avoid parallax error.[6]

Final Mass: Place the graduated cylinder containing the liquid back on the balance and

record the total mass (m₂).

Calculation: Calculate the mass of the liquid by subtracting the initial mass from the final

mass (m = m₂ - m₁). The density (ρ) is then calculated using the formula: ρ = m / V.[6]

Replication: For accuracy, the procedure should be repeated multiple times, and the average

density calculated.[9]
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Place empty graduated cylinder
on balance and tare

Add a known volume (V)
of tert-Butyl methyl sulfide

Measure the combined
mass of cylinder and liquid (m)

Calculate Density
(ρ = m / V)

End
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Workflow for Density Determination.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[10] For small sample volumes, the micro-boiling point or Thiele tube method is

commonly employed.[11][12]

Methodology:
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Sample Preparation: Place a small amount (a few milliliters) of tert-Butyl methyl sulfide into

a small test tube (e.g., a fusion tube).[11][13]

Capillary Tube: Seal one end of a capillary tube using a flame. Place the capillary tube,

open-end down, into the liquid in the test tube.[11]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or

a metal heating block).[11][12]

Observation: Heat the bath gently. As the temperature rises, a stream of bubbles will emerge

from the capillary tube.[11][13]

Recording Temperature: Note the temperature at which a rapid and continuous stream of

bubbles emerges. Then, remove the heat source. The boiling point is the temperature at

which the bubbling stops and the liquid begins to enter the capillary tube.[11]
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Workflow for Boiling Point Determination.

Determination of Refractive Index

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1345668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a fundamental property used for identifying and assessing the purity of liquid

substances. An Abbe refractometer is a common instrument for this measurement.[14]

Methodology:

Instrument Calibration: Calibrate the refractometer using a standard sample with a known

refractive index, such as distilled water.

Sample Application: Open the prism of the refractometer and place a few drops of tert-Butyl
methyl sulfide onto the surface of the main prism.

Measurement: Close the prism and allow a moment for the temperature to equilibrate

(typically 20°C). Look through the eyepiece and turn the adjustment knob until the light and

dark fields converge into a sharp, single line.

Reading: Read the refractive index value from the instrument's scale.

Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or

isopropanol) and a soft lens tissue after the measurement.
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Workflow for Refractive Index Measurement.
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Interrelation of Physical Properties
The physical properties of a compound are not independent but are logically interconnected,

stemming from its molecular structure and intermolecular forces.

Molecular Structure
(C₅H₁₂S, tert-Butyl group)

Intermolecular Forces
(van der Waals)

Molecular Weight

Boiling PointMelting Point Solubility Density

Refractive Index

Click to download full resolution via product page

Logical Relationships of Physical Properties.

The Molecular Structure, specifically the bulky tert-butyl group and the sulfur atom, dictates the

Molecular Weight and the nature of the Intermolecular Forces (primarily weak van der Waals

forces). These forces, in turn, are key determinants of the compound's phase transition

temperatures (Boiling Point and Melting Point) and its Solubility characteristics. The Density is

a function of how the molecules pack, which is related to both Molecular Weight and structure,

and it influences the Refractive Index.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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